3-Amino-2-(phenylamino)-3,4-dihydroquinazolin-4-one
Overview
Description
3-Amino-2-(phenylamino)-3,4-dihydroquinazolin-4-one is a useful research compound. Its molecular formula is C14H12N4O and its molecular weight is 252.27 g/mol. The purity is usually 95%.
The exact mass of the compound 3-amino-2-anilino-4(3H)-quinazolinone is 252.10111102 g/mol and the complexity rating of the compound is 376. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Agents
Research indicates that derivatives of 3-amino-2-anilino-4(3H)-quinazolinone exhibit promising antimicrobial properties. For instance, Khalil Ma and Habib Ns (1987) synthesized several quinazolinone derivatives, including 3-amino-2-anilino-4(3H)-quinazolinone, and found them to be effective antimicrobial agents (Khalil Ma & Habib Ns, 1987).
Anticonvulsant Activity
The compound has been studied for its potential anticonvulsant properties. M. Kornet, T. Varia, and W. Beaven (1983) prepared several 3-amino-4(3H)-quinazolinones and found that some demonstrated anticonvulsant activity in mice, suggesting their potential in treating seizures (M. Kornet et al., 1983).
Antiviral and Antibacterial Properties
Novel derivatives of 3-amino-2-anilino-4(3H)-quinazolinone have been synthesized with significant antiviral and antibacterial activities. Xianglong Wang et al. (2013) synthesized derivatives showing strong activities against various fungi and bacteria, indicating their potential as antibacterial agents (Xianglong Wang et al., 2013).
Synthesis of Novel Compounds
The synthesis of various novel compounds from 3-amino-2-anilino-4(3H)-quinazolinone has been a focus of research, contributing to the development of new pharmaceuticals. For example, G. El‐Hiti (1997) synthesized a range of compounds by reacting 3-amino-2-anilino-4(3H)-quinazolinone with aromatic aldehydes, leading to potentially useful pharmaceutical agents (G. El‐Hiti, 1997).
Broad Biological and Pharmacological Importance
A review by R. D. Amrutkar, S. Amrutkar, and M. Ranawat (2020) highlighted the wide range of biological and pharmacological activities associated with quinazoline derivatives, including antibacterial, antifungal, antiviral, anticonvulsant, antitumor, antihypertensive, analgesic, and anti-inflammatory agents. This review underscored the versatility and significance of compounds like 3-amino-2-anilino-4(3H)-quinazolinone in medicinal chemistry (R. D. Amrutkar et al., 2020).
Properties
IUPAC Name |
3-amino-2-anilinoquinazolin-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N4O/c15-18-13(19)11-8-4-5-9-12(11)17-14(18)16-10-6-2-1-3-7-10/h1-9H,15H2,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBEYPOADIBVSFQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC2=NC3=CC=CC=C3C(=O)N2N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.